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Compound of Interest

Compound Name: 2-Ethylhexyl chloroformate

Cat. No.: B1294376 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl Chloroformate: Chemical Properties and

Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of 2-
Ethylhexyl chloroformate, a key intermediate in various organic syntheses.

Chemical Structure and Identifiers
2-Ethylhexyl chloroformate is the 2-ethylhexyl ester of chloroformic acid. Its structure

consists of a chloroformate group attached to a 2-ethylhexyl chain.
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Identifier Value Citation

IUPAC Name 2-ethylhexyl carbonochloridate [1]

CAS Number 24468-13-1 [1][2][3][4][5][6]

EC Number 246-278-9 [2][3]

Molecular Formula C9H17ClO2 [1][2][3][4]

Molecular Weight 192.68 g/mol [1][2][4]

InChI Key
RTGLJCSUKOLTEM-

UHFFFAOYSA-N
[7]

SMILES CCCCC(CC)COC(=O)Cl [8]

Synonyms

Carbonochloridic acid, 2-

ethylhexyl ester; 2-ethylhexyl

chlorocarbonate; Chloroformic

acid 2-ethylhexyl ester; Octyl

chloroformate

[3][5][9][10]

Physicochemical Properties
2-Ethylhexyl chloroformate is a colorless to light yellow liquid with a pungent odor.[6][11][12]

It is denser than water and is soluble in common organic solvents like acetone, toluene,

chloroform, and THF.[8][11]
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Property Value Citation

Appearance
Colorless to light yellow, clear

liquid
[8][11][13]

Boiling Point 106-107 °C at 30 mm Hg [8][9][13][14]

Melting Point < -55 °C [11]

Density 0.981 g/mL at 25 °C [8][9][13][14]

Refractive Index (n20/D) 1.431 [8][9][13][14]

Flash Point 101 °C (closed cup) [2][11]

Vapor Pressure 0.1 psi at 20 °C [2]

Vapor Density >1 (relative to air) [2]

Reactivity and Stability
2-Ethylhexyl chloroformate is a reactive compound. Key reactivity information includes:

Reaction with Water: It reacts with water and moist air, decomposing to produce corrosive

and toxic fumes containing hydrogen chloride (HCl), carbon dioxide, and 2-ethylhexanol.[4]

[8][11][13] This reaction can generate significant heat.[4][11]

Incompatibilities: It is incompatible with strong oxidizing agents, alcohols, and bases

(including amines).[2][8][11][13] Contact with metals may lead to the evolution of flammable

hydrogen gas.[4][8][11][13]

Hazardous Reactions: It may react vigorously or explosively if mixed with diisopropyl ether or

other ethers in the presence of trace amounts of metal salts.[2][4][8][11][13]

Stability: The compound is stable under recommended storage conditions, which include a

cool, dry, and well-ventilated area, protected from direct sunlight in a tightly closed original

container.[3][15]

Experimental Protocols
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Synthesis of 2-Ethylhexyl Chloroformate
A common method for the synthesis of 2-Ethylhexyl chloroformate involves the reaction of 2-

ethylhexanol with phosgene. A detailed experimental protocol is outlined in patent

CN101602667A, which utilizes solid phosgene (triphosgene) for improved safety and handling.

[15]

Materials:

Solid phosgene (triphosgene)

2-Ethylhexanol

Sodium bicarbonate (or other alkaline substance like carbonate)

Catalyst (e.g., as specified in the patent)

Organic solvent (e.g., dichloromethane)

Procedure:

In a reaction vessel, uniformly mix solid phosgene, a catalyst, and an alkaline substance

(e.g., sodium bicarbonate) in an organic solvent. The molar ratio of solid phosgene to

catalyst to alkaline substance should be approximately 2:1:4.[15]

Stir the mixture for 10-30 minutes at a temperature between -5 °C and 25 °C.[15]

Prepare a solution of 2-ethylhexanol diluted with the same organic solvent. The molar ratio of

2-ethylhexanol to solid phosgene should be 2:1.[15]

Slowly add the 2-ethylhexanol solution to the reaction mixture. For example, one protocol

specifies adding a 0.69 mol/L solution of 2-ethylhexanol in dichloromethane over 30 minutes.

[15]

Maintain the reaction temperature between -5 °C and 25 °C and continue stirring for 1 to 48

hours. One example protocol specifies reacting at 0 °C for 8 hours.[15]
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After the reaction is complete, separate the solid byproducts (e.g., sodium bicarbonate) by

suction filtration.[15]

Purify the resulting colorless oil by vacuum distillation to obtain 2-Ethylhexyl
chloroformate.[15]

This process is reported to yield a product with a purity of 98% and a yield of 91.1%.[15]

2-Ethylhexanol

2-Ethylhexyl chloroformate

+

Phosgene (COCl2)

Reaction

HCl

Click to download full resolution via product page

Caption: Synthesis of 2-Ethylhexyl chloroformate.

Analytical Methods
The quality and purity of 2-Ethylhexyl chloroformate can be assessed using various

analytical techniques. While detailed, step-by-step laboratory protocols are proprietary to

manufacturers, the following methods are commonly employed:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/CN101602667A/en
https://www.benchchem.com/product/b1294376?utm_src=pdf-body
https://www.benchchem.com/product/b1294376?utm_src=pdf-body
https://patents.google.com/patent/CN101602667A/en
https://patents.google.com/patent/CN101602667A/en
https://www.benchchem.com/product/b1294376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294376?utm_src=pdf-body
https://www.benchchem.com/product/b1294376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Method Purpose Citation

Gas Chromatography (GC)

To determine the purity of the

final product and quantify

impurities such as residual 2-

ethylhexanol and di-(2-

ethylhexyl) carbonate.

[11]

Acidimetry

To measure the concentration

of acidic impurities, primarily

hydrogen chloride.

[11]

Iodometry
To detect and quantify residual

phosgene.
[11]

Atomic Absorption

Spectrometry (AAS)

To determine the concentration

of trace metal impurities, such

as iron.

[11]

Spectroscopy (NMR, IR)

1H NMR, 13C NMR, and IR

spectroscopy are used to

confirm the chemical structure

of the compound.

[8]

Safety and Handling
2-Ethylhexyl chloroformate is a toxic and corrosive substance.[4][11][15]

Hazards: It is fatal if swallowed, inhaled, or in contact with skin.[15] It causes severe skin

burns and eye damage.[15] The substance may also be corrosive to metals.[15]

Handling Precautions: Use only in a well-ventilated area or in a closed system with

appropriate exhaust ventilation.[2][15] Wear personal protective equipment, including gloves,

protective clothing, and eye/face protection.[2][3][15] Avoid contact with skin, eyes, and

clothing.[15] Wash hands thoroughly after handling.[2]

Storage: Store in a cool, shaded, and well-ventilated place in a tightly closed, corrosion-

resistant container.[2][15]
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Spills: In case of a spill, absorb the spillage to prevent material damage.[1][2] Isolate the spill

area.[11]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this chemical.[2][3][11][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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